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Compound of Interest

Compound Name: t-Boc-Aminooxy-PEG7-amine

Cat. No.: B8104458 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents is a cornerstone of laboratory safety and operational

integrity. This guide provides essential, immediate safety and logistical information for the

proper disposal of t-Boc-Aminooxy-PEG7-amine, ensuring adherence to safety protocols and

environmental regulations.

While t-Boc-Aminooxy-PEG7-amine and its analogues are generally not classified as

hazardous materials, responsible chemical management dictates a cautious and informed

approach to their disposal.[1] The following procedures are based on available safety data for

structurally similar compounds and established best practices for laboratory chemical waste

management.

Key Safety and Handling Information
Before initiating any disposal procedures, it is crucial to be familiar with the properties and

handling requirements of t-Boc-Aminooxy-PEG7-amine.
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Property Data Reference

Chemical Name t-Boc-Aminooxy-PEG7-amine [2]

CAS Number 2226611-29-4 [2]

Molecular Formula C21H44N2O10 [2]

Molecular Weight 484.58 g/mol [2]

Appearance Oil [1]

Solubility
Soluble in Water, DMSO,

DCM, DMF
[2]

Storage Store at -20°C [1][2]

Hazard Classification
Not classified as a hazard

under GHS
[1]

Incompatible Materials Oxidizing agents [1]

Hazardous Combustion

Products

No data available, but may

include oxides of carbon and

nitrogen.

[3]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the recommended steps for the safe disposal of t-Boc-Aminooxy-PEG7-
amine from a laboratory setting.

1. Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile).

Don safety goggles or a face shield.[1]

A lab coat is mandatory.

2. Engineering Controls:
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All handling and preparation for disposal should be conducted within a certified chemical

fume hood to minimize inhalation exposure.[1]

3. Waste Collection:

Collect waste t-Boc-Aminooxy-PEG7-amine, including any contaminated consumables

(e.g., pipette tips, wipes), in a dedicated, clearly labeled, and sealable hazardous waste

container.

The container should be made of a material compatible with the chemical.

Do not mix with other waste streams unless compatibility has been confirmed.

4. Spill Management:

In the event of a spill, absorb the material with an inert absorbent such as sand or

vermiculite.[1]

Sweep up the absorbed material and place it in the designated hazardous waste container.

[1]

Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

Do not allow the material to enter drains or water courses.[1]

5. Final Disposal:

The sealed waste container must be disposed of as special waste.[1]

Arrange for collection by a licensed and reputable chemical waste disposal company.[1]

Consult with your institution's Environmental Health and Safety (EHS) department and local

waste disposal authorities to ensure compliance with all national and regional regulations.[1]

Logical Workflow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of t-Boc-
Aminooxy-PEG7-amine.
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Start: Disposal of
t-Boc-Aminooxy-PEG7-amine

Wear Appropriate PPE?
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood?

Yes

Collect in a Labeled,
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Yes

Is there a spill?

Absorb with Inert Material
(e.g., sand, vermiculite)

Yes

Arrange for Disposal via
Licensed Waste Company

No

Collect Absorbed Material
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End: Safe and Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for t-Boc-Aminooxy-PEG7-amine.
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By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of t-Boc-Aminooxy-PEG7-amine, fostering a culture of safety and

compliance within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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